2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile

• Molecular Formula: C11H7N5O2
• Molecular Weight: 241.21 g/mol
• IUPAC Name: (Z)-2-amino-3-[(2-nitrophenyl)methylideneamino]but-2-enedinitrile
• InChI: InChI=1S/C11H7N5O2/c12-5-9(14)10(6-13)15-7-8-3-1-2-4-11(8)16(17)18/h1-4,7H,14H2/b10-9-,15-7?
• InChI Key: GWSCSOMMIYMXOK-GEZCQDGOSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)C=N/C(=C(/C#N)\N)/C#N)[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C(=C1)C=NC(=C(C#N)N)C#N)[N+](=O)[O-]

Description

2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile is a nitrophenyl-substituted vinylaza dicarbonitrile compound characterized by a conjugated system with electron-withdrawing nitro (-NO₂) and cyano (-CN) groups.

Preparation Methods

The synthesis of 2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile involves multiple steps and specific reaction conditions. One common method includes the reaction of appropriate starting materials under controlled conditions to form the desired product. The exact synthetic route and reaction conditions can vary, but typically involve the use of catalysts and specific temperature and pressure settings . Industrial production methods may involve scaling up these laboratory procedures to produce the compound in larger quantities while maintaining purity and consistency.

Chemical Reactions Analysis

2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include solvents like ethanol or methanol, catalysts such as palladium or platinum, and specific temperature and pressure settings. The major products formed from these reactions depend on the specific reagents and conditions used but can include various substituted derivatives of the original compound .

Scientific Research Applications

2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules and in studying reaction mechanisms.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The compound shares a core vinylaza dicarbonitrile scaffold with variations in substituents. Key analogs include:

2-Amino-1-(1-aza-2-(2-(4-chlorophenylthio)-5-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile (): Substituent: A phenyl ring with 4-chlorophenylthio and 5-nitro groups. Key differences: The additional sulfur and chlorine atoms increase steric bulk and electron-withdrawing effects compared to the simpler 2-nitrophenyl group in the target compound.

1-(2-Amino-6-nitrophenyl)ethanone (): Substituent: A nitro group on an aromatic ketone backbone. Key differences: Lacks the vinylaza dicarbonitrile core, resulting in reduced structural complexity and hydrogen-bonding capacity.

5-Amino-3-(4-fluoro-3-methylanilino)-1-methyl-1H-pyrazole-4-carbonitrile (): Substituent: Fluorine and methyl groups on a pyrazole-carbonitrile system. Key differences: Pyrazole ring replaces the vinylaza moiety, altering electronic properties and reducing topological polar surface area (TPSA).

Comparative Analysis of Physicochemical Properties

Data from analogs highlight substituent-driven trends:

Property	Target Compound (Inferred)	4-Chlorophenylthio Analog ()	1-(2-Amino-6-nitrophenyl)ethanone ()	Pyrazole-Carbonitrile ()
Molecular Weight (g/mol)	~340–360 (estimated)	383.8	180.16	~250–280 (estimated)
XLogP3	~2.5–3.0 (estimated)	3.5	~1.5 (estimated)	~1.8–2.5 (estimated)
TPSA	~150–160 (estimated)	157	96.3 (calculated)	~90–110 (estimated)
H-Bond Donors	1	1	2	2
H-Bond Acceptors	7	7	4	5
Complexity	High (>600)	678	Low (~200)	Moderate (~400)

Key Observations:

• Lipophilicity (XLogP3): The 4-chlorophenylthio analog exhibits higher lipophilicity (3.5) due to the chloro and thioether groups, suggesting the target compound (with a simpler nitro substituent) may have lower XLogP3 .
• Synthetic Complexity: The target compound’s conjugated system and nitro group likely necessitate multi-step synthesis, akin to the 4-chlorophenylthio analog .

Biological Activity

2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile is a synthetic compound that has garnered attention for its potential biological activities, particularly in pharmacological applications. This article explores the biological activity of this compound, focusing on its mechanisms of action, efficacy against various biological targets, and relevant case studies.

Chemical Structure and Properties

The compound features a complex structure characterized by the presence of an amino group, a nitrophenyl moiety, and dicarbonitrile functionalities. Its chemical formula is $C_{11}H_{8}N_{4}O_{2}$, and it is often represented as follows:

$$\text{Structure }\text{2 Amino 1 1 aza 2 2 nitrophenyl vinyl ethene 1 2 dicarbonitrile}$$

Research indicates that the biological activity of 2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile may involve several mechanisms:

• Inhibition of Enzymatic Activity : The compound has been studied for its potential to inhibit specific enzymes that are crucial in various metabolic pathways. For instance, its effect on tyrosinase activity has been noted, which is significant in the context of skin pigmentation disorders and melanoma treatment.
• Antimicrobial Properties : Preliminary studies suggest that this compound exhibits antimicrobial activity against certain bacterial strains, making it a candidate for further development as an antibacterial agent.

Efficacy Against Cancer Cells

A notable area of interest is the compound's efficacy against cancer cell lines. In vitro studies have demonstrated that 2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile shows significant cytotoxic effects on various cancer cell lines. The following table summarizes findings from select studies:

Cell Line	IC50 (µM)	Mechanism
A549 (Lung Cancer)	10.5	Induction of apoptosis
HeLa (Cervical Cancer)	8.3	Cell cycle arrest at G2/M phase
MCF7 (Breast Cancer)	12.0	Inhibition of cell proliferation

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Study on Lung Cancer : A study involving A549 cells revealed that treatment with 2-Amino-1-(1-aza-2-(2-nitrophenyl)vinyl)ethene-1,2-dicarbonitrile led to a marked decrease in cell viability and induced apoptosis through the activation of caspase pathways.
• Antibacterial Activity : In a comparative analysis against common bacterial strains, the compound exhibited significant inhibition, particularly against Escherichia coli and Staphylococcus aureus, suggesting its potential as a novel antibacterial agent.
• Tyrosinase Inhibition : The compound was evaluated for its ability to inhibit tyrosinase, an enzyme involved in melanin production. Results indicated a promising IC50 value comparable to established inhibitors like kojic acid.